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Compound of Interest

Compound Name:
4-Aminopyridine-3-thiol

hydrochloride

CAS No.: 173069-45-9

Cat. No.: B1447758

Get Quote

From Synthetic Scaffold to Bioactive Probe

Introduction & Chemical Integrity
4-Aminopyridine-3-thiol hydrochloride is a bifunctional pyridine derivative characterized by

an electron-rich amino group at position 4 and a nucleophilic thiol at position 3. Unlike its

parent compound, the potassium channel blocker 4-Aminopyridine (4-AP), this thiol-substituted

variant is primarily utilized as a privileged scaffold for constructing fused bicyclic heterocycles

(e.g., thiazolo[4,5-c]pyridines) which are bio-isosteres of purines and quinazolines.

Critical Handling (The "Red Flag" Protocol)
The thiol moiety is highly susceptible to oxidative dimerization to form disulfides, particularly in

basic solutions or in the presence of trace metals.

Storage: Store at -20°C under argon/nitrogen. Hygroscopic.

Stock Preparation: Prepare fresh in degassed buffers (PBS + 1 mM EDTA).
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Stability Marker: Appearance of a yellow precipitate often indicates disulfide formation.

Application A: Synthetic "Scaffold Assay"
Objective: Validation of reagent quality and generation of bioactive thiazolo[4,5-c]pyridine

libraries. Rationale: The ortho-aminothiol motif undergoes rapid condensation with aldehydes

or carboxylic acids. This reaction is the industry standard for validating the reactivity of this

starting material.

Reaction Mechanism
The synthesis proceeds via a two-step mechanism:

Imine Formation: Condensation of the 4-amino group with an aldehyde.

Oxidative Cyclization: Intramolecular nucleophilic attack by the 3-thiol group, often requiring

an oxidant (e.g., iodine, air, or DMSO) to form the aromatic thiazole ring.
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Figure 1: Synthetic pathway for thiazolopyridine generation.

Protocol: One-Pot Microwave Synthesis
Reagents: Mix 4-Aminopyridine-3-thiol HCl (1.0 equiv) and Target Aldehyde (1.1 equiv) in

Ethanol/Acetic Acid (10:1).

Conditions: Heat to 80°C for 2 hours (thermal) or 120°C for 15 min (microwave).

Workup: Neutralize with NaHCO₃. The thiazolo[4,5-c]pyridine product typically precipitates.
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QC Check: Analyze via LC-MS. Disappearance of the thiol peak (M+H 127) and appearance

of the cyclized mass (M+H = 127 + Aldehyde - 2H) confirms success.

Application B: Electrophysiological Screening (Kv
Channel Blockade)
Objective: Investigational assessment of potassium channel blocking activity.[1][2][3] Rationale:

4-AP is a potent blocker of Kv1 family channels. The introduction of the 3-thiol group alters the

pKa and lipophilicity, potentially modifying channel affinity or selectivity. This assay compares

the derivative against the parent 4-AP.

Experimental Setup
System: Whole-cell patch-clamp recording (CHO cells stably expressing Kv1.1 or Kv1.2).

Buffer: Extracellular solution (Tyrode’s); Intracellular solution (K-Aspartate based).

Step-by-Step Protocol
Stock Prep: Dissolve 4-Aminopyridine-3-thiol HCl in DMSO to 100 mM (Keep anaerobic).

Dilute to working concentrations (1 µM – 1 mM) in Tyrode’s solution immediately before

perfusion.

Voltage Protocol: Hold cells at -80 mV. Depolarize to +40 mV for 200 ms to elicit K+ currents.

Application: Peruse control buffer, followed by increasing concentrations of the test

compound.

Washout: Critical to distinguish reversible blockage (typical of 4-AP analogs) from

irreversible covalent modification (possible via thiol-disulfide exchange with channel

cysteines).

Data Analysis: Plot Normalized Current vs. Log[Concentration] to determine IC50.

Expected Outcome:

Reversible Block: Indicates steric plugging of the pore (4-AP mechanism).
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Irreversible Block: Suggests the 3-thiol is forming a disulfide bond with a cysteine residue in

the channel pore (covalent inhibition).

Application C: Chemoselective Aldehyde
Scavenging Assay
Objective: Detection of lipid peroxidation byproducts (e.g., 4-HNE). Rationale: The 1,2-

aminothiol motif is a specific "trap" for aldehydes, forming stable thiazolidines. This can be

used to scavenge toxic aldehydes in cell lysates or as a derivatization agent for HPLC analysis.
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Figure 2: Workflow for aldehyde scavenging and detection.

Protocol
Sample Prep: Lysate cells or tissue in PBS (pH 7.4). Avoid Tris buffers (primary amines

compete).
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Derivatization: Add 4-Aminopyridine-3-thiol HCl (5 mM final) to the sample.

Incubation: 37°C for 30 minutes.

Analysis: Inject onto C18 Reverse-Phase HPLC.

Detection: Monitor UV absorbance at 254 nm (pyridine ring) or MS (M+H of adduct). The

formation of the thiazolidine shifts the retention time significantly compared to the free thiol.

Summary of Physicochemical Properties
Property Value Relevance to Assays

Molecular Weight 162.64 (HCl salt) Calculation of Molarity.

pKa (Pyridine N) ~9.2 (Predicted)

Highly protonated at

physiological pH; affects

membrane permeability.

Solubility Water (>50 mM), DMSO

Soluble in aqueous buffers;

avoid storing in water due to

oxidation.

Redox State Thiol (Reduced)

Must add reducing agent (e.g.,

TCEP) if maintaining monomer

is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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